![molecular formula C5H15N3 B3263552 [3-(Dimethylamino)propyl]hydrazine CAS No. 3762-38-7](/img/structure/B3263552.png)
[3-(Dimethylamino)propyl]hydrazine
Overview
Description
[3-(Dimethylamino)propyl]hydrazine, also known as DMAPH, is a chemical compound that is widely used in scientific research. It is a hydrazine derivative that has been synthesized and studied for its potential applications in various fields, including organic synthesis, medicinal chemistry, and materials science. In
Scientific Research Applications
Antimicrobial Activity
[3-(Dimethylamino)propyl]hydrazine derivatives have been studied for their antimicrobial properties. For instance, the reaction of Chalcones with hydrazine hydrate and other corresponding hydrazides, including this compound, has led to the synthesis of compounds exhibiting antibacterial and antifungal activities (Swarnkar, Ameta, & Vyas, 2014). Similarly, another study synthesized a series of Pyrazole derivatives by condensing ethyl-3-(dimethylamino)-2-(phenylcarbonyl)prop-2-enoate with different hydrazines, demonstrating excellent antibacterial activity against various bacterial strains (Chandrakantha et al., 2011).
Chemical Synthesis and Characterization
In chemical synthesis, this compound has been utilized in the preparation of various compounds. For instance, a study reported the synthesis of 5-hydroxy-1H-pyrazoles via a regioselective process involving this compound (Kralj et al., 2006). Another study focused on the solvent-free synthesis of α-hetero-β-hydrazino acrylates and 1,2-dihydropyrazol-3-ones using this compound derivatives, demonstrating efficient yields under microwave irradiations (Meddad et al., 2001).
Environmental Monitoring
The use of this compound derivatives has been explored in environmental monitoring. A study developed hydrazine reagents for the determination of aldehydes in air samples. The reagents, including 4-N,N-dimethylamino-6-(4'-methoxy-1'-naphthyl)-1,3,5-triazine-2-hydrazine, demonstrated superior limits of detection compared to traditional methods (Kempter et al., 2002).
Fluorescence and Sensor Development
The properties of this compound derivatives have been utilized in the development of sensors and fluorescence-based applications. For example, a BOPHY dye containing a (p-dimethylamino)styryl group, synthesized through Knoevenagel-type condensation involving this compound, exhibited strong fluorescence upon protonation, useful as a pH probe (Jiang et al., 2015). Another study developed a sensor for hydrazine determination using a derivatization reaction involving p-(dimethylamino)benzaldehyde, demonstrating effectiveness in water and biological samples (Abbaspour, Mirahmadi, & Khajehzadeh, 2010).
properties
IUPAC Name |
3-hydrazinyl-N,N-dimethylpropan-1-amine |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C5H15N3/c1-8(2)5-3-4-7-6/h7H,3-6H2,1-2H3 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
YUTKWFIHTBVNIE-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN(C)CCCNN |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C5H15N3 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID101277756 |
Source
|
| Record name | 3-Hydrazinyl-N,N-dimethyl-1-propanamine | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID101277756 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
117.19 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
3762-38-7 |
Source
|
| Record name | 3-Hydrazinyl-N,N-dimethyl-1-propanamine | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=3762-38-7 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | 3-Hydrazinyl-N,N-dimethyl-1-propanamine | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID101277756 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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![4,5-Dihydrothieno[3,2-e][1,3]benzothiazol-2-amine](/img/structure/B3263571.png)
